Cas no 7044-31-7 (3-[(10S,13R,14S)-3-(3,5-Dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one)

• Product Name: 3-[(10S,13R,14S)-3-(3,5-Dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• CAS No: 7044-31-7
• Molecular Formula: C₃₀H₄₆O₈
• Molecular Weight: 534.6815
• CID: 837029
• PubChem ID: 10482251

3-[(10S,13R,14S)-3-(3,5-Dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one Properties

Names and Identifiers

• 17alpha-Neriifolin
• 17alpha-Digitoxigenin thevetoside
• 17α-Neriifolin
• (3beta,5beta,17alpha)-3-[(6-Deoxy-3-O-methyl-α-L-glucopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
• 17α-Digitoxigenin thevetoside
• [ "17α-Digitoxigenin thevetoside" ]
• 3-[(10S,13R,14S)-3-(3,5-Dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,
• FS-8981
• 7044-31-7
• AKOS032961699
• CS-0017266
• A-Neriifolin
• HY-N1605
• 5,17-Card-20(22)-enolide, 3-[(6-deoxy-3-O-methyl--L-glucopyranosyl)oxy]-14-hydroxy-
• 17
• 3-[(3S,5R,8R,9S,10S,13R,14S,17S)-3-[(2R,3S,4R,5S,6S)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Digitoxigenin 3-(alpha-L-thevetoside)
• 17beta-Neriifolin
• Neriifolin
• DA-49125

• InChIKey： VPUNMTHWNSJUOG-YTIWDGMGSA-N
• Inchi： 1S/C30H46O8/c1-16-24(32)26(35-4)25(33)27(37-16)38-19-7-10-28(2)18(14-19)5-6-22-21(28)8-11-29(3)20(9-12-30(22,29)34)17-13-23(31)36-15-17/h13,16,18-22,24-27,32-34H,5-12,14-15H2,1-4H3/t16?,18?,19?,20?,21?,22?,24?,25?,26?,27?,28-,29+,30-/m0/s1
• SMILES： O([H])[C@]12C([H])([H])C([H])([H])C([H])(C3=C([H])C(=O)OC3([H])[H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C([H])([H])C3([H])C([H])([H])C([H])([H])C21[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 534.31900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 534.31926842g/mol
• Heavy Atom Count: 38
• Complexity: 968
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 115

Experimental Properties

• LogP: 3.11020
• PSA: 114.68000
• Boiling Point: 700.1±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±5.0 mmHg at 25°C
• Flash Point: 224.9±26.4 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives